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Compound of Interest

Compound Name: Diisooctyl adipate

Cat. No.: B073825 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of diisooctyl adipate
(DIOA), a widely used plasticizer and emollient. While extensive quantitative solubility data in a

broad range of organic solvents is not readily available in public literature, this document

consolidates the existing qualitative and quantitative information.[1] Furthermore, it presents a

detailed experimental protocol for determining the solubility of DIOA in a laboratory setting,

empowering researchers to generate specific data for their unique applications.

Physicochemical Properties of Diisooctyl Adipate
Understanding the physicochemical properties of diisooctyl adipate is fundamental to

interpreting its solubility characteristics. DIOA is a diester of adipic acid and isooctyl alcohol. Its

structure, featuring a nonpolar hydrocarbon backbone and two polar ester groups, dictates its

interaction with various solvents.[1]

Table 1: Physicochemical Properties of Diisooctyl Adipate
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Property Value

Molecular Formula C22H42O4

Molecular Weight 370.57 g/mol [1]

Appearance Colorless, oily liquid[1]

Density Approximately 0.930 g/cm³ at 20°C[2]

Boiling Point 205-220°C at 4 Torr[2]

Melting Point -70°C[2]

Flash Point 168.9 ± 17.4°C[2]

Refractive Index Approximately 1.451[2]

Solubility Profile of Diisooctyl Adipate
Diisooctyl adipate's dual chemical nature—a long, nonpolar hydrocarbon chain with polar

ester functionalities—results in broad miscibility with many organic solvents while having very

low solubility in water.[1][3]

Quantitative solubility data for diisooctyl adipate in various organic solvents is sparse in

publicly accessible literature. However, its solubility in water has been estimated.

Table 2: Quantitative Solubility of Diisooctyl Adipate in Water

Solvent Temperature (°C) Solubility

Water 25
0.0005452 mg/L (estimated)[4]

[5]

Qualitative assessments indicate that diisooctyl adipate is soluble in a variety of common

organic solvents.

Table 3: Qualitative Solubility of Diisooctyl Adipate in Various Solvents
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Solvent Solubility

Ethanol Soluble[3]

Ether Soluble[3]

Hydrocarbons Soluble[3]

Alcohol Soluble[5]

Water Insoluble/Negligible[3][6][7]

Experimental Protocol for Solubility Determination
The isothermal saturation method is a robust and widely utilized technique for determining the

equilibrium solubility of a compound in a solvent at a constant temperature.[1] This section

details a protocol for determining the solubility of diisooctyl adipate.

Diisooctyl adipate

Solvent of interest

Analytical balance

Glass vials with screw caps

Constant temperature shaker or incubator

Syringes and syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks

Analytical instrument (e.g., GC-FID, HPLC, or gravimetric analysis setup)

The following diagram illustrates the logical workflow for determining the solubility of diisooctyl
adipate.
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Preparation

Equilibration

Sampling

Analysis

Quantification Methods

Add excess DIOA to a known
 mass of solvent in vials.

Agitate at constant temperature
 (e.g., 24-48 hours).

Allow undissolved DIOA to settle.

Withdraw supernatant with a syringe.

Filter supernatant into a
 pre-weighed vial.

Determine the mass of the
 filtered saturated solution.

Quantify DIOA concentration.

Gravimetric Analysis
(for non-volatile solvents)

Instrumental Analysis
(e.g., GC, HPLC)

Click to download full resolution via product page

Experimental workflow for solubility determination.
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Preparation of Saturated Solution: In several glass vials, add a known mass of the chosen

solvent. To each vial, add an excess amount of diisooctyl adipate to ensure that a saturated

solution is formed with some undissolved DIOA remaining.[1]

Equilibration: Securely cap the vials and place them in a constant temperature shaker or

incubator. Agitate the samples for a sufficient period to reach equilibrium. A minimum of 24-

48 hours is recommended as a starting point, but the optimal time should be determined

experimentally by observing when the concentration of DIOA in the solvent plateaus.[1]

Sampling: Once equilibrium is achieved, cease agitation and allow the vials to remain

undisturbed at the constant temperature for several hours to permit the undissolved DIOA to

settle. Carefully withdraw an aliquot of the clear supernatant using a syringe. Immediately

attach a syringe filter to the syringe and filter the aliquot into a clean, pre-weighed vial. This

step is crucial for removing any undissolved microparticles.[1]

Quantification: The concentration of DIOA in the saturated solution can be determined using

one of the following methods:

Gravimetric Analysis (for non-volatile solvents):

1. Accurately weigh the vial containing the filtered saturated solution to determine the total

mass of the solution.

2. Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a

temperature below the boiling point of DIOA until a constant weight is achieved.

3. Weigh the vial with the remaining DIOA. The mass of the dissolved DIOA is the

difference between this weight and the initial weight of the empty vial.

4. The mass of the solvent is the difference between the total mass of the solution and the

mass of the dissolved DIOA.

5. Express the solubility in appropriate units, such as g of DIOA per 100 g of solvent.[1]

Instrumental Analysis (for volatile solvents):
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1. Accurately weigh the vial containing the filtered aliquot to determine the mass of the

saturated solution.

2. Dilute the aliquot with a known volume of the pure solvent in a volumetric flask to a

concentration within the linear range of the analytical instrument.

3. Analyze the diluted sample using a pre-calibrated analytical method, such as Gas

Chromatography with a Flame Ionization Detector (GC-FID) or High-Performance Liquid

Chromatography (HPLC).

4. Determine the concentration of DIOA in the diluted sample from the calibration curve.

5. Back-calculate the original concentration in the saturated solution, accounting for the

dilution factor. Express the solubility in desired units (e.g., g/100 mL or g/100 g).[1]

Conclusion
Diisooctyl adipate exhibits broad solubility in a variety of common organic solvents and

negligible solubility in water, characteristics that are central to its utility in numerous industrial

and research applications.[1][3][6][7] While there is a notable scarcity of publicly available

quantitative solubility data, this guide provides the available qualitative information and a

detailed, practical experimental protocol for the quantitative determination of DIOA solubility via

the isothermal saturation method. By following this protocol, researchers can generate the

precise data required for their specific formulation, purification, and research needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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